Cas no 1260608-48-7 ((R)-1-Benzyl-2-methyl-4-(4-nitrophenyl)piperazine)

• Product Name: (R)-1-Benzyl-2-methyl-4-(4-nitrophenyl)piperazine
• CAS No: 1260608-48-7
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 1089708
• PubChem ID: 46864153
• Update Time: 2025-10-22

(R)-1-Benzyl-2-methyl-4-(4-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (R)-1-Benzyl-2-methyl-4-(4-nitrophenyl)piperazine
• (2R)-1-benzyl-2-methyl-4-(4-nitrophenyl)piperazine
• Piperazine, 2-Methyl-4-(4-nitrophenyl)-1-(phenylMethyl)-, (2R)-
• AKOS015902074
• 1260608-48-7
• DB-361978
• DTXSID30676974

• Inchi： 1S/C18H21N3O2/c1-15-13-20(17-7-9-18(10-8-17)21(22)23)12-11-19(15)14-16-5-3-2-4-6-16/h2-10,15H,11-14H2,1H3/t15-/m1/s1
• InChI Key： KVVHLVWUCHNLKS-OAHLLOKOSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1CCN(CC2C=CC=CC=2)[C@H](C)C1)=O

Computed Properties

• Exact Mass: 311.16337692g/mol
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (R)-1-Benzyl-2-methyl-4-(4-nitrophenyl)piperazine

Recent Advances in the Study of (R)-1-Benzyl-2-methyl-4-(4-nitrophenyl)piperazine (CAS: 1260608-48-7)

The compound (R)-1-Benzyl-2-methyl-4-(4-nitrophenyl)piperazine (CAS: 1260608-48-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral piperazine derivative has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, providing valuable insights for drug discovery and development.

One of the most notable advancements in the study of (R)-1-Benzyl-2-methyl-4-(4-nitrophenyl)piperazine is its application in the development of central nervous system (CNS) targeting agents. Researchers have identified its potential as a modulator of neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding affinity for specific serotonin receptor subtypes, suggesting its utility in the treatment of neuropsychiatric disorders such as depression and anxiety.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of (R)-1-Benzyl-2-methyl-4-(4-nitrophenyl)piperazine. A novel asymmetric synthesis method was reported in Organic Letters (2024), which achieved excellent enantioselectivity (>99% ee) and high yield (85%) using a chiral auxiliary approach. This advancement addresses previous challenges in obtaining the pure (R)-enantiomer, which is crucial for pharmacological applications where stereochemistry plays a critical role in biological activity.

Structural-activity relationship (SAR) studies have revealed that the 4-nitrophenyl group at position 4 of the piperazine ring is essential for maintaining biological activity, while modifications to the benzyl group at position 1 can significantly alter receptor selectivity. These findings, published in Bioorganic & Medicinal Chemistry (2023), have guided the design of new derivatives with improved pharmacokinetic properties. Computational modeling studies have further elucidated the molecular interactions between this compound and its biological targets, providing a foundation for rational drug design.

In the field of cancer research, preliminary investigations have shown that (R)-1-Benzyl-2-methyl-4-(4-nitrophenyl)piperazine exhibits inhibitory effects on certain protein kinases involved in tumor progression. A 2024 study in the European Journal of Medicinal Chemistry reported that this compound demonstrated moderate activity against specific cancer cell lines, with IC50 values in the low micromolar range. While further optimization is needed, these findings suggest potential applications in oncology drug development.

The safety profile and metabolic stability of (R)-1-Benzyl-2-methyl-4-(4-nitrophenyl)piperazine have also been investigated in recent preclinical studies. Results indicate that the compound shows favorable metabolic stability in human liver microsomes and moderate blood-brain barrier permeability, making it a promising candidate for CNS-targeted therapies. However, researchers note that additional pharmacokinetic studies are required to fully assess its drug-like properties and potential toxicity.

Looking forward, the scientific community anticipates that (R)-1-Benzyl-2-methyl-4-(4-nitrophenyl)piperazine will continue to serve as both a valuable pharmacological tool and a lead compound for drug development. Ongoing research is exploring its potential in other therapeutic areas, including inflammation and infectious diseases. The compound's unique structural features and demonstrated biological activities position it as an important molecule in modern medicinal chemistry research.